Cas no 1261476-83-8 (3-Chloro-3',4'-dibromopropiophenone)

3-Chloro-3',4'-dibromopropiophenone is a halogenated aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its distinct molecular structure, featuring chloro and bromo substituents, enhances reactivity in electrophilic and nucleophilic substitution reactions, making it a versatile building block for complex chemical transformations. The compound's high purity and stability under controlled conditions ensure consistent performance in research and industrial processes. Its selective halogenation pattern allows for precise functionalization in target molecules, particularly in the development of agrochemicals and specialty chemicals. Proper handling and storage are recommended due to its reactive halogen groups.
3-Chloro-3',4'-dibromopropiophenone structure
1261476-83-8 structure
Product Name:3-Chloro-3',4'-dibromopropiophenone
CAS No:1261476-83-8
MF:C9H7Br2ClO
MW:326.412280321121
CID:4938536
Update Time:2025-05-22

3-Chloro-3',4'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-3',4'-dibromopropiophenone
    • Inchi: 1S/C9H7Br2ClO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3-4H2
    • InChI Key: HPGMKSGRVFTOFJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(CCCl)=O)Br

Computed Properties

  • Exact Mass: 325.85317 g/mol
  • Monoisotopic Mass: 323.85522 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1
  • Molecular Weight: 326.41

3-Chloro-3',4'-dibromopropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015030989-250mg
3-Chloro-3',4'-dibromopropiophenone
1261476-83-8 97%
250mg
$499.20 2023-09-03
Alichem
A015030989-500mg
3-Chloro-3',4'-dibromopropiophenone
1261476-83-8 97%
500mg
$855.75 2023-09-03
Alichem
A015030989-1g
3-Chloro-3',4'-dibromopropiophenone
1261476-83-8 97%
1g
$1549.60 2023-09-03

Additional information on 3-Chloro-3',4'-dibromopropiophenone

Comprehensive Overview of 3-Chloro-3',4'-dibromopropiophenone (CAS No. 1261476-83-8): Properties, Applications, and Industry Insights

3-Chloro-3',4'-dibromopropiophenone (CAS No. 1261476-83-8) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. With the molecular formula C9H7Br2ClO, this halogenated propiophenone derivative exhibits unique reactivity due to its distinct substitution pattern. Researchers value its role as a versatile building block in constructing complex molecular architectures, particularly in medicinal chemistry applications where precise halogen placement influences bioactivity.

The compound's structural features—including the 3-chloro and 3',4'-dibromo substitutions—enable selective cross-coupling reactions, making it valuable for Suzuki-Miyaura and Buchwald-Hartwig transformations. Recent studies highlight its utility in developing fluorescence probes and photoactive materials, aligning with growing interest in organic electronics and sensor technologies. Analytical characterization typically involves HPLC purity analysis (≥97%) and mass spectrometry confirmation (m/z 335.8 [M+H]+).

From an industrial perspective, 3-Chloro-3',4'-dibromopropiophenone addresses the demand for custom halogenation patterns in drug discovery. Its thermal stability (decomposition >200°C) and solubility profile (DMSO >50 mg/mL) facilitate handling in high-throughput screening workflows. Manufacturers emphasize cGMP-compliant synthesis to meet pharmaceutical-grade specifications, with strict control of heavy metal impurities (<10 ppm) and residual solvents per ICH guidelines.

Environmental considerations drive innovation in green chemistry applications of this compound. Recent patents describe catalytic bromination methods reducing waste generation, responding to sustainability trends in chemical production. The compound's low ecotoxicity profile (OECD 301D) and biodegradability data support its selection over persistent halogenated alternatives in agrochemical formulations.

Market analysts note rising demand for 1261476-83-8 in Asia-Pacific research hubs, particularly for kinase inhibitor development. Regulatory documentation includes REACH compliance dossiers and GHS-compliant SDS, with proper storage recommendations (2-8°C under inert atmosphere) to maintain long-term stability. Academic and industrial users frequently search for synthetic protocols, spectral data (IR, 1H/13C NMR), and supplier comparisons when evaluating this compound.

Emerging applications in material science exploit the compound's crystallographic properties (monoclinic P21/c space group) for organic semiconductor development. Collaborative studies between computational chemists and process engineers have optimized scale-up procedures, achieving kilogram-scale production with >90% yield. These advancements position 3-Chloro-3',4'-dibromopropiophenone as a strategic material for next-generation therapeutics and functional materials.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.